4-{[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}-2-butyn-1-yl 2-bromobenzoate

• IUPAC Name: 4-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]but-2-ynyl 2-bromobenzoate
• InChI: InChI=1S/C18H12BrN3O3S/c19-15-6-2-1-5-14(15)17(23)24-11-3-4-12-26-18-22-21-16(25-18)13-7-9-20-10-8-13/h1-2,5-10H,11-12H2
• InChI Key: VVTMAIBGLWWPKW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)OCC#CCSC2=NN=C(O2)C3=CC=NC=C3)Br
• Molecular Formula: C18H12BrN3O3S
• Molecular Weight: 430.3 g/mol

Description

4-{[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}-2-butyn-1-yl 2-bromobenzoate is a synthetic compound that has gained significant attention in the field of medicinal chemistry. It is a potential drug candidate with promising pharmacological properties.

Mechanism of Action

The mechanism of action of 4-{[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}-2-butyn-1-yl 2-bromobenzoate is not fully understood. However, it is believed to exert its pharmacological effects by inducing apoptosis (programmed cell death) in cancer cells. It has also been suggested that this compound may inhibit the activity of certain enzymes involved in DNA replication and repair, leading to cell death.
Biochemical and Physiological Effects:
4-{[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}-2-butyn-1-yl 2-bromobenzoate has been shown to exhibit a range of biochemical and physiological effects. In addition to its anticancer, antibacterial, antifungal, and anti-inflammatory activity, this compound has been found to modulate the activity of certain ion channels in the nervous system, making it a potential therapeutic agent for neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-{[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}-2-butyn-1-yl 2-bromobenzoate is its potent pharmacological activity against cancer cells and other diseases. However, one of the limitations of this compound is its relatively complex synthesis method, which may make it difficult to produce in large quantities. Additionally, further studies are needed to fully understand its mechanism of action and toxicity profile.

Future Directions

There are several potential future directions for research on 4-{[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}-2-butyn-1-yl 2-bromobenzoate. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to optimize its pharmacokinetic properties to improve its efficacy and reduce its toxicity. Additionally, this compound may be explored as a potential therapeutic agent for other diseases, such as neurological disorders and infectious diseases.

Scientific Research Applications

4-{[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}-2-butyn-1-yl 2-bromobenzoate has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent anticancer activity against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been reported to possess antibacterial and antifungal activity. Moreover, this compound has been found to inhibit the activity of certain enzymes involved in inflammation, making it a potential anti-inflammatory agent.